Azepan-1-yl[1-(3,4,5-trimethoxybenzyl)piperidin-3-yl]methanone

• Molecular Formula: C22H34N2O4
• Molecular Weight: 390.5 g/mol
• IUPAC Name: azepan-1-yl-[1-[(3,4,5-trimethoxyphenyl)methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C22H34N2O4/c1-26-19-13-17(14-20(27-2)21(19)28-3)15-23-10-8-9-18(16-23)22(25)24-11-6-4-5-7-12-24/h13-14,18H,4-12,15-16H2,1-3H3
• InChI Key: CJCWTDJNBCJPSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CN2CCCC(C2)C(=O)N3CCCCCC3

Description

Azepan-1-yl[1-(3,4,5-trimethoxybenzyl)piperidin-3-yl]methanone is a complex organic compound characterized by its unique molecular structure It is composed of an azepane ring, a piperidine ring, and a trimethoxybenzyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Azepan-1-yl[1-(3,4,5-trimethoxybenzyl)piperidin-3-yl]methanone typically involves multiple steps, starting with the preparation of the azepane and piperidine rings. These rings are then linked through a methanone bridge to the trimethoxybenzyl group. Common reagents used in the synthesis include various organic solvents, catalysts, and protective groups to ensure the stability of intermediate compounds.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and continuous flow processes to optimize yield and purity. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

Azepan-1-yl[1-(3,4,5-trimethoxybenzyl)piperidin-3-yl]methanone undergoes several types of chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and catalyst are optimized based on the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce fully saturated compounds.

Scientific Research Applications

Azepan-1-yl[1-(3,4,5-trimethoxybenzyl)piperidin-3-yl]methanone has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential interactions with biological macromolecules.

Medicine: It is investigated for its potential therapeutic properties, including its effects on various biological pathways.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Azepan-1-yl[1-(3,4,5-trimethoxybenzyl)piperidin-3-yl]methanone involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biological pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• Azepan-1-yl[1-(3-methoxybenzyl)piperidin-3-yl]methanone
• Azepan-1-yl(4-tert-butylphenyl)methanone
• Azepan-1-yl-(3,4,5-trimethoxyphenyl)methanone

Uniqueness

Azepan-1-yl[1-(3,4,5-trimethoxybenzyl)piperidin-3-yl]methanone is unique due to its specific combination of functional groups and ring structures, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications.